![molecular formula C17H20N2O2S B8619442 N-[1-(diphenylmethyl)-3-azetidinyl]methanesulfonamide](/img/structure/B8619442.png)
N-[1-(diphenylmethyl)-3-azetidinyl]methanesulfonamide
Cat. No. B8619442
M. Wt: 316.4 g/mol
InChI Key: CIMGUABKISQZNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07625909B2
Procedure details
A solution of N-[1-(diphenylmethyl)-3-azetidinyl]-methanesulfonamide (185 mg, 0.585 mmol) in MeOH (10 mL) was treated with 1 mL of 4.0 N HCl/dioxane and then reacted overnight with hydrogen gas at 50 psi. The reaction mixture was then filtered through a pad of Celite and used without further purification.
Quantity
185 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1(C(C2C=CC=CC=2)[N:8]2[CH2:11][CH:10]([NH:12][S:13]([CH3:16])(=[O:15])=[O:14])[CH2:9]2)C=CC=CC=1.Cl.O1CCOCC1.[H][H]>CO>[NH:8]1[CH2:11][CH:10]([NH:12][S:13]([CH3:16])(=[O:15])=[O:14])[CH2:9]1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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185 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(N1CC(C1)NS(=O)(=O)C)C1=CC=CC=C1
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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Cl.O1CCOCC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was then filtered through a pad of Celite
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CUSTOM
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Type
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CUSTOM
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Details
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used without further purification
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Outcomes
Product
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Name
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Type
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Smiles
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N1CC(C1)NS(=O)(=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
